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Compound of Interest

Compound Name: Antimony-122

Cat. No.: B1232281 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on the radionuclide Antimony-122 (¹²²Sb). It covers its

fundamental properties, production, purification, and potential applications, with a focus on

providing actionable data and methodologies.

Synonyms and Identifiers
Antimony-122 is known by several names and identifiers across various chemical and nuclear

databases. A comprehensive list is provided in Table 1 to facilitate cross-referencing.

Table 1: Synonyms and Identifiers for Antimony-122
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Identifier Type Identifier

IUPAC Name antimony-122[1]

CAS Registry Number 14374-79-9[1]

Molecular Formula Sb[1]

MeSH Entry Terms
Antimony-122, 122Sb radioisotope, Sb-122

radioisotope[1]

Depositor-Supplied Synonyms
Antimony, isotope of mass 122, Antimory-122,

AC1O3S1U[2]

PubChem CID 6335836[1]

InChI InChI=1S/Sb/i1+0[1]

InChIKey WATWJIUSRGPENY-IGMARMGPSA-N[1]

SMILES [122Sb][1]

Quantitative Data
The nuclear and physical properties of Antimony-122 are crucial for its application in research.

Table 2 summarizes the key quantitative data for this radionuclide.

Table 2: Nuclear and Physical Properties of Antimony-122
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Property Value

Half-life 2.7238 days[3]

Decay Modes
β⁻ decay (97.59%), Electron Capture (EC)

(2.41%)[3]

Daughter Isotopes ¹²²Te (via β⁻), ¹²²Sn (via EC)[3]

Atomic Mass 121.9051754 u[4]

Spin 2-[4]

Beta Decay Energy (β⁻) 1.9791 MeV[3]

Electron Capture Decay Energy 1.606 MeV[3]

Specific Activity 1.466 x 10¹⁶ Bq/g[3]

Experimental Protocols
Production of Antimony-122
Antimony-122 can be produced through several nuclear reactions, primarily involving the

bombardment of tin or antimony targets.

3.1.1. Proton Bombardment of Tin Target

The most common method for producing Antimony-122 is the proton bombardment of a

natural or enriched tin target. The primary nuclear reaction is ¹²²Sn(p,n)¹²²Sb.

Target Preparation: Natural tin foils (e.g., 3.0 cm diameter, 0.127 mm thick) are used as the

target material.[1]

Irradiation: The tin target is irradiated with protons. Typical beam energies range from 12.8

MeV to 16 MeV with a current of 5 µA for approximately 1 hour.[1] The target should be

adequately cooled during irradiation to prevent melting.[1]

Post-Irradiation: After irradiation, the target is allowed to cool for a period (e.g., >28 hours) to

allow short-lived radioisotopes to decay.[1]
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3.1.2. Photonuclear Reaction on Natural Antimony

Antimony-122 can also be produced via photonuclear reactions on a natural antimony target,

which consists of ¹²¹Sb (57.36%) and ¹²³Sb (42.64%).[4] The relevant reaction is the capture of

neutrons produced from bremsstrahlung radiation.[3]

Target: A natural antimony target is used.

Irradiation: The target is irradiated in a high-energy bremsstrahlung beam (e.g., 60 MeV).[4]

Neutrons produced during this process are captured by the antimony nuclei, leading to the

formation of ¹²²Sb and ¹²⁴Sb.[3]

Purification of Antimony-122
After production, Antimony-122 needs to be chemically separated from the bulk target material

and other radioisotopic impurities.

3.2.1. Liquid-Liquid Extraction

This method is effective for separating radioantimony from a tin target.[1]

Dissolution: Dissolve the irradiated tin foil in 12 M hydrochloric acid (HCl). This is typically

done overnight at room temperature in a covered borosilicate glass tube.[1]

Oxidation: Add 30% hydrogen peroxide (H₂O₂) to the target solution to oxidize Sb(III) to

Sb(V) and Sn(II) to Sn(IV). Allow the solution to sit for approximately 30 minutes.[1] This step

is crucial for the selective extraction of antimony.[1]

Extraction: Add dibutyl ether to the aqueous solution and vortex for about 10 minutes. The

[¹²²Sb]Sb(V) will be selectively extracted into the organic phase.[1]

Back-Extraction: To transfer the radioantimony back to an aqueous phase suitable for

radiolabeling, back-extract the organic phase with a 0.1 M sodium citrate solution at pH 5.5.

[1]

3.2.2. Anion Exchange Chromatography
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Anion exchange chromatography can be used to separate antimony from tellurium and other

elements.

Column Preparation: Use a strong anion exchange resin (e.g., Dowex 1x8).

Sample Loading: The irradiated target is dissolved in concentrated HCl. Under these

conditions, antimony forms anionic chloro-complexes.

Elution: The separation of different elements can be achieved by varying the concentration of

HCl in the eluent. Tellurium can be eluted while antimony remains adsorbed on the resin.

Antimony can then be eluted with a different eluent.

Mandatory Visualizations
Decay Scheme of Antimony-122
The following diagram illustrates the decay pathways of Antimony-122.

¹²²Sb

¹²²Te (Stable)β⁻ (97.59%)

¹²²Sn (Stable)

EC (2.41%)

Click to download full resolution via product page

Caption: Decay scheme of Antimony-122 showing its two decay modes.

Experimental Workflow for Antimony-122 Production
and Purification
This diagram outlines the general workflow from target irradiation to the purified radionuclide.
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Caption: General workflow for the production and purification of Antimony-122.
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Hypothetical Radiotracer Study Workflow
This diagram illustrates a conceptual workflow for using Antimony-122 as a radiotracer in a

biological system.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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